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Introduction
J9Z38 is a principal and persistent metabolite of the broad-spectrum insecticide

cyantraniliprole.[1][2][3] As cyantraniliprole is utilized in agriculture, its metabolite, J9Z38, can

enter aquatic ecosystems, necessitating a thorough evaluation of its potential for

bioaccumulation in aquatic organisms.[1][4] This technical guide provides a comprehensive

overview of the available data on the bioaccumulation potential of J9Z38, its parent compound

cyantraniliprole, and their aquatic toxicity. It also outlines standard experimental protocols and

potential signaling pathways involved.

Bioaccumulation and Physicochemical Properties
The potential for a substance to bioaccumulate in an organism is often indicated by its

Bioconcentration Factor (BCF), which is the ratio of the concentration of a chemical in an

organism to the concentration in the surrounding environment.[5] Regulatory bodies like the

United States Environmental Protection Agency (EPA) and the European Chemicals Agency

(ECHA) use BCF values to classify the bioaccumulative potential of substances.[6]

While a specific, experimentally determined BCF value for J9Z38 in aquatic organisms is not

readily available in the reviewed literature, the bioaccumulation potential can be inferred from

data on its parent compound, cyantraniliprole, and comparative studies.
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Table 1: Physicochemical and Bioaccumulation Data for Cyantraniliprole and J9Z38

Parameter Cyantraniliprole J9Z38 Source

CAS Number 736994-63-1 1414864-34-8 [1]

Molecular Formula C₁₉H₁₄BrClN₆O₂ C₁₉H₁₂BrClN₆O [1]

Molecular Weight 473.72 g/mol 455.70 g/mol [1]

Water Solubility 14.2 mg/L (neutral pH) Data not available [4][7]

Log Kₒw 1.9 Data not available [8]

Bioconcentration

Factor (BCF)
< 1 (whole fish)

Lower than

cyantraniliprole (in

zebrafish)

[7][9]

Persistence in Aquatic

Systems

Aerobic half-life: 3.9 to

25.1 days

More persistent than

cyantraniliprole;

Aerobic aquatic half-

life: 77.1 to 200 days

[1]

Summary of Bioaccumulation Potential:

Cyantraniliprole exhibits a low potential for bioaccumulation in aquatic organisms, as evidenced

by a BCF value of less than 1 in whole fish.[7] A study on zebrafish has indicated that the

bioaccumulation capacity of J9Z38 is lower than that of its parent compound, cyantraniliprole.

[9] This suggests that J9Z38 also has a low potential for bioaccumulation in fish. Despite its

higher persistence in aquatic environments, its lower bioaccumulation potential compared to

the already low-bioaccumulating parent compound indicates a minimal risk of biomagnification

through the aquatic food web.[1]

Aquatic Toxicity
The aquatic toxicity of J9Z38 is often considered equivalent to that of cyantraniliprole for risk

assessment purposes.[1] Cyantraniliprole is classified as slightly to moderately toxic to fish and

slightly to very highly toxic to aquatic invertebrates.[7]

Table 2: Aquatic Toxicity of Cyantraniliprole
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Species Endpoint Value (µg/L)
Toxicity
Classification

Source

Freshwater Fish

(e.g., Rainbow

Trout)

96-hr LC₅₀ >12,600 Slightly Toxic

Freshwater

Invertebrates

(e.g., Daphnia

magna)

48-hr EC₅₀ 20.4 Very Highly Toxic [7]

Estuarine/Marine

Fish
96-hr LC₅₀ >12,000 Slightly Toxic

Estuarine/Marine

Invertebrates
96-hr LC₅₀ 1,200

Moderately to

Highly Toxic

Freshwater Fish

(chronic)
NOAEC 10,700 - [7]

Freshwater

Invertebrates

(chronic)

NOAEC 6.56 - [7]

While specific LC₅₀ or EC₅₀ values for J9Z38 are not widely reported, the available information

suggests that the primary concern for the aquatic environment stems from the toxicity of the

parent compound and the persistence of the metabolite.[1]

Experimental Protocols for Bioaccumulation
Assessment
The standard methodology for determining the bioconcentration of a substance in fish is the

OECD Test Guideline 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure.[10][11][12]

[13][14][15] This guideline outlines the procedures for both the uptake (exposure) and

depuration (post-exposure) phases of the study.

Key Aspects of OECD 305:
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Test Organisms: A variety of fish species can be used, with zebrafish (Danio rerio), rainbow

trout (Oncorhynchus mykiss), and bluegill sunfish (Lepomis macrochirus) being common

choices.[12]

Exposure: The test can be conducted via aqueous or dietary exposure. For substances with

low water solubility, a dietary exposure route may be more appropriate.

Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance

in water or in their diet for a specified period (typically 28 days).

Depuration Phase: After the uptake phase, the fish are transferred to a clean environment

(water or diet free of the test substance) and observed for a period to determine the rate of

elimination of the substance.

Sampling and Analysis: Water and fish tissue samples are collected at regular intervals

during both phases to measure the concentration of the test substance.

Data Analysis: The data are used to calculate the Bioconcentration Factor (BCF) or

Biomagnification Factor (BMF), as well as uptake and depuration rate constants.

Pre-Exposure Phase Exposure Phase (Aqueous or Dietary)

Post-Exposure Phase

Data AnalysisTest Organism Acclimation Range-Finding Toxicity Test
Determine sublethal concentration

Uptake Phase (e.g., 28 days)Initiate exposure Water & Fish Sampling

Depuration Phase

Transfer to clean medium
Chemical Analysis of Samples

Fish Sampling

BCF/BMF Calculation

Click to download full resolution via product page

General workflow for a bioaccumulation study following OECD Guideline 305.

Potential Signaling Pathways
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Cyantraniliprole, the parent compound of J9Z38, is a member of the diamide class of

insecticides. Its primary mode of action in insects is the activation of ryanodine receptors

(RyRs), which are intracellular calcium channels critical for muscle contraction.[1][6][8][16][17]

This leads to an uncontrolled release of calcium from internal stores, resulting in muscle

paralysis and death of the insect.[1][8][17]

A study on zebrafish indicated that cyantraniliprole had a significant influence on the

expression of RyR-receptor-related genes.[9] While direct evidence for the effect of J9Z38 on

aquatic organism signaling pathways is limited, its structural similarity to cyantraniliprole

suggests a plausible interaction with ryanodine receptors or other calcium signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12367428?utm_src=pdf-body
https://www.mda.state.mn.us/sites/default/files/inline-files/nair-cyantraniliprole.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4631119/
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report13/5.08_CYANTRANILIPROLE__263_.pdf
https://www.researchgate.net/publication/258055083_Discovery_of_cyantraniliprole_a_potent_and_selective_anthranilic_diamide_ryanodine_receptor_activator_with_cross-spectrum_insecticidal_activity
https://pubmed.ncbi.nlm.nih.gov/24135728/
https://www.mda.state.mn.us/sites/default/files/inline-files/nair-cyantraniliprole.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report13/5.08_CYANTRANILIPROLE__263_.pdf
https://pubmed.ncbi.nlm.nih.gov/24135728/
https://pubmed.ncbi.nlm.nih.gov/37688810/
https://www.benchchem.com/product/b12367428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


J9Z38 (putative)

Ryanodine Receptor (RyR)
(Calcium Channel)

Activates (putative)

Sarcoplasmic Reticulum (SR)
(Calcium Store)

Located on

Ca²⁺

Releases

Uncontrolled Muscle Contraction

Triggers

Paralysis

Click to download full resolution via product page

Putative signaling pathway for J9Z38 in aquatic organisms.

Conclusion
Based on the available data, J9Z38, a major and persistent metabolite of the insecticide

cyantraniliprole, is expected to have a low bioaccumulation potential in aquatic life. This
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conclusion is drawn from studies on the parent compound, which has a BCF of less than 1 in

fish, and a comparative study in zebrafish indicating that J9Z38 has an even lower

bioaccumulation capacity. While J9Z38 is persistent in the aquatic environment, its low

potential for bioaccumulation suggests a minimal risk of transfer and magnification through the

food web. The aquatic toxicity of J9Z38 is generally considered to be similar to that of

cyantraniliprole. The presumed mode of action involves the activation of ryanodine receptors,

leading to disruption of calcium signaling and muscle function. Further research, including

specific BCF studies for J9Z38 following standardized protocols like OECD 305, would provide

a more definitive quantification of its bioaccumulation potential.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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